Cas no 13189-98-5 (Fudosteine)

• Product Name: Fudosteine
• CAS No: 13189-98-5
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• MDL: MFCD00899873
• CID: 49090
• PubChem ID: 134669
• Update Time: 2025-05-21

Fudosteine Chemical and Physical Properties

Names and Identifiers

• Fudosteine
• (r)-2-amino-3-(3-hydroxypropylthio)propionic acid
• S-(3-HYDROXYPROPYL)CYSTEINE
• 3-((3-hydroxypropyl)thio)-alanin
• s-(3-hydroxypropyl)-l-cystein
• s-(3-hydroxypropyl)-l-cysteine
• FUDOSTEINE(SUBJECTTOPATENTFREE)
• Fudosteine (R)-2-Amino-3-(3-hydroxypropylthio)propionic acid
• FUDESTEINE
• 3-[(3-Hydroxypropyl)thio]alanine
• Fudosteine99%
• Cleanal (TN)
• (R)-2-amino-3-(3-hydroxypropylthio)propanoic acid
• AC-19984
• Spelear
• FUDOSTEINE [JAN]
• CHEMBL1555183
• FUDOSTEINE [MART.]
• SS-320A
• AKOS010386681
• AB01274745_02
• SS320A
• Fudosteine [INN]
• KINWYTAUPKOPCQ-YFKPBYRVSA-N
• 13189-98-5
• L-Cysteine, S-(3-hydroxypropyl)-
• CHEBI:31637
• D01845
• NCGC00164556-02
• s2129
• AB01274745-01
• DS-2359
• (2R)-2-amino-3-(3-hydroxypropylsulfanyl)propanoic acid
• DTXCID2026440
• Cleanal
• Fudosteine;
• 2-amino-3-(3-hydroxypropylthio)propionic acid
• (R)-2-Amino-3-((3-hydroxypropyl)thio)propanoic acid
• NS00122847
• Fudosteine (JP17/INN)
• NCGC00164556-01
• UNII-UR9VPI71PT
• Tox21_112185
• FUDOSTEINE [WHO-DD]
• Q27291223
• CCG-266419
• (2R)-2-amino-3-[(3-hydroxypropyl)sulfanyl]propanoic acid
• SS320 A
• SCHEMBL230223
• (-)-3-((3-Hydroxypropyl)thio)-L-alanine
• MFCD00899873
• Fudostein
• Alanine, 3-((3-hydroxypropyl)thio)-, L-
• DTXSID4046440
• UR9VPI71PT
• CAS-13189-98-5
• HY-B0393
• SS-320
• Fudosteine (H-L-Cys(PrOH)-OH)
• Tox21_112185_1
• S-3-hydroxypropylcysteine
• BRD-K54838207-001-02-0
• BRD-K54838207-001-03-8
• SBI-0654071.0001
• A11344

• MDL： MFCD00899873
• Inchi： 1S/C6H13NO3S/c7-5(6(9)10)4-11-3-1-2-8/h5,8H,1-4,7H2,(H,9,10)/t5-/m0/s1
• InChI Key： KINWYTAUPKOPCQ-YFKPBYRVSA-N
• SMILES： S(CCCO)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 179.06200
• Monoisotopic Mass: 179.061614
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109
• XLogP3: -3

Experimental Properties

• Color/Form: Powder
• Density: 1.301
• Melting Point: 200-208°C
• Boiling Point: 354.5℃ at 760 mmHg
• Flash Point: 168.2 °C
• Refractive Index: 1.558
• PSA: 108.85000
• LogP: 0.21420

Fudosteine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fudosteine

Comprehensive Overview of Fudosteine (CAS No. 13189-98-5): Mechanism, Applications, and Research Insights

Fudosteine (CAS No. 13189-98-5) is a synthetic mucolytic agent with a well-documented role in respiratory health management. As a derivative of cysteine, this compound has garnered attention for its ability to modulate mucus viscosity, making it a valuable therapeutic option for conditions like chronic bronchitis and COPD. The growing global burden of respiratory diseases, exacerbated by air pollution and smoking, has amplified interest in Fudosteine as a mucoregulator with antioxidant properties.

Recent studies highlight Fudosteine's unique dual-action mechanism: it not only reduces mucus hypersecretion but also scavenges reactive oxygen species (ROS) in inflamed airways. This positions it favorably against traditional expectorants like N-acetylcysteine (NAC), particularly for patients searching for "mucus-thinning drugs with antioxidant benefits." Researchers are now exploring its potential in post-COVID respiratory rehabilitation, addressing a surge in related searches since 2022.

From a biochemical perspective, Fudosteine (13189-98-5) acts by breaking disulfide bridges in mucoproteins through its free sulfhydryl group (-SH), while simultaneously upregulating glutathione synthesis. This explains its efficacy in treating "chronic productive cough" – a frequently searched symptom phrase. Clinical trials demonstrate a 38% reduction in sputum viscosity after 4 weeks of treatment at standard dosages (600mg/day), with significantly fewer gastrointestinal side effects compared to carbocisteine.

The pharmaceutical industry has shown renewed interest in Fudosteine formulations, particularly for dry powder inhalers (DPIs) and sustained-release tablets. Patent analyses reveal 23 new filings since 2020 targeting improved bioavailability – a response to the growing demand for "advanced mucolytic delivery systems." Meanwhile, nutraceutical companies are investigating its inclusion in respiratory health supplements, capitalizing on the $4.2B global immunity supplement market.

Environmental considerations surrounding 13189-98-5 production have also emerged as a discussion point. Green chemistry approaches now yield Fudosteine with 40% less organic solvent waste, aligning with searches for "eco-friendly pharmaceutical synthesis." Analytical methods like HPLC-UV (retention time: 6.2±0.3min) ensure stringent quality control for this BCS Class III compound.

Future research directions include exploring Fudosteine's potential in neuroinflammation and cystic fibrosis management, with preclinical data showing promising modulation of TNF-α and IL-8. These developments respond to increasing patient queries about "multi-action respiratory therapeutics" and "mucolytics for rare lung diseases." The compound's excellent safety profile (LD50 >5000mg/kg in rodents) further supports these expanded applications.

For healthcare providers, understanding Fudosteine's pharmacokinetics is crucial. With 85-90% oral bioavailability and peak plasma concentrations at 1.5h post-administration, it offers predictable dosing – a key consideration for "personalized respiratory treatment" regimens. Drug interaction studies show minimal CYP450 interference, addressing common concerns about "mucolytic polypharmacy risks."

As respiratory health awareness grows, Fudosteine (CAS 13189-98-5) stands poised to address critical gaps in mucus management. Its evolving role from a simple expectorant to a multi-target airway modulator reflects broader trends toward precision pulmonology, making it a compound worth watching in both clinical and research settings.